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6-epitetrodotoxin 6-epitetrodotoxin
Brand Name: Vulcanchem
CAS No.: 112318-40-8
VCID: VC0220239
InChI: InChI=1S/C11H17N3O8/c12-8-13-6(17)2-4-9(19,1-15)5-3(16)10(2,14-8)7(18)11(20,21-4)22-5/h2-7,15-20H,1H2,(H3,12,13,14)/t2?,3?,4-,5+,6-,7+,9-,10-,11+/m1/s1
SMILES: C(C1(C2C3C(N=C(NC34C(C1OC(C4O)(O2)O)O)N)O)O)O
Molecular Formula: C11H17N3O8
Molecular Weight: 319.27 g/mol

6-epitetrodotoxin

CAS No.: 112318-40-8

Main Products

VCID: VC0220239

Molecular Formula: C11H17N3O8

Molecular Weight: 319.27 g/mol

6-epitetrodotoxin - 112318-40-8

CAS No. 112318-40-8
Product Name 6-epitetrodotoxin
Molecular Formula C11H17N3O8
Molecular Weight 319.27 g/mol
IUPAC Name (1R,5R,7R,9S,11S,13S,14R)-3-amino-14-(hydroxymethyl)-8,10-dioxa-2,4-diazatetracyclo[7.3.1.17,11.01,6]tetradec-3-ene-5,9,12,13,14-pentol
Standard InChI InChI=1S/C11H17N3O8/c12-8-13-6(17)2-4-9(19,1-15)5-3(16)10(2,14-8)7(18)11(20,21-4)22-5/h2-7,15-20H,1H2,(H3,12,13,14)/t2?,3?,4-,5+,6-,7+,9-,10-,11+/m1/s1
Standard InChIKey CFMYXEVWODSLAX-YPXFGVONSA-N
Isomeric SMILES C([C@]1([C@H]2C3[C@H](N=C(N[C@]34[C@@H]([C@](O2)(O[C@H]1C4O)O)O)N)O)O)O
SMILES C(C1(C2C3C(N=C(NC34C(C1OC(C4O)(O2)O)O)N)O)O)O
Canonical SMILES C(C1(C2C3C(N=C(NC34C(C1OC(C4O)(O2)O)O)N)O)O)O
Synonyms 6-epitetrodotoxin
PubChem Compound 163882
Last Modified Nov 11 2021
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